![molecular formula C15H15N3O2S2 B4749408 2-[1-(2-thienylsulfonyl)-2-pyrrolidinyl]-1H-benzimidazole](/img/structure/B4749408.png)
2-[1-(2-thienylsulfonyl)-2-pyrrolidinyl]-1H-benzimidazole
Overview
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives often involves complex organic reactions, including annulations and substitutions, to introduce various functional groups that affect their chemical behavior and biological activity. For example, the synthesis of 2-[(2-pyridylmethyl)sulfinyl]benzimidazoles as gastric H+/K(+)-ATPase inhibitors demonstrates the importance of substituent effects in achieving high potency and stability under physiological conditions (Weidmann et al., 1992). Similarly, the synthesis of related pyrido[1,2-a]benzimidazole derivatives through a novel multicomponent reaction illustrates the versatility and complexity of benzimidazole chemistry (Yan et al., 2009).
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives plays a critical role in their biological activity. Studies on the structure-activity relationship (SAR) of such compounds reveal that specific substituents and their positions significantly influence their efficacy as antimicrobial agents or enzyme inhibitors. For instance, the introduction of sulfonyl, alkoxy, and phenoxy groups has been shown to enhance the activity of benzimidazole derivatives by affecting their electronic and steric properties (Kohl et al., 1992; Kühler et al., 1998).
Mechanism of Action
Target of Action
Benzimidazole derivatives are known to exhibit a wide range of biological activities, including anticancer activities . The linker group and substitution at N-1, C-2, C-5, and C-6 positions have been found to be the most contributory factors for anticancer activity .
Mode of Action
The anticancer activity of benzimidazoles is generally attributed to their ability to interact with various cellular targets, leading to the inhibition of cancer cell proliferation .
Biochemical Pathways
Benzimidazoles are known to affect multiple biochemical pathways, contributing to their diverse anticancer activities .
Result of Action
Benzimidazoles are known to exhibit anticancer activities, which could involve the inhibition of cancer cell proliferation .
properties
IUPAC Name |
2-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)-1H-benzimidazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2S2/c19-22(20,14-8-4-10-21-14)18-9-3-7-13(18)15-16-11-5-1-2-6-12(11)17-15/h1-2,4-6,8,10,13H,3,7,9H2,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYKVAALMTIGGSR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)S(=O)(=O)C2=CC=CS2)C3=NC4=CC=CC=C4N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl]-1H-benzimidazole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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